Cas no 56257-59-1 (Altertoxin II)

• Product Name: Altertoxin II
• CAS No: 56257-59-1
• Molecular Formula: C₂₀H₁₄O₆
• Molecular Weight: 350.32156
• CID: 372041
• PubChem ID: 107702

Altertoxin II Properties

Names and Identifiers

• Perylo[1,2-b]oxirene-7,11-dione,7a,8a,8b,8c,9,10-hexahydro-1,6,8c-trihydroxy-, (7aR,8aR,8bS,8cR)-
• Altertoxin II
• AC1L32L7
• BRN 5156144
• CCRIS 2191
• LS-16438
• Perylo(1,2-b)oxirene-7,11-dione, 7a,8a,8b,8c,9,10-hexahydro-1,6,8c-trihydroxy-, (7aR-(7aalpha,8aalpha,8bbeta,8calpha))-
• Perylo(1,2-b)oxirene-7,11-dione, 7a,8a,8b,8c,9,10-hexahydro-1,6,8c-trihydroxy-, (7aR,8aR,8bS,8cR)-
• stemphyltoxin II
• 56257-59-1
• CHEBI:219199
• NS00125589
• 5,10,17-trihydroxy-13-oxahexacyclo[9.8.1.12,6.012,14.016,20.010,21]henicosa-1(20),2(21),3,5,16,18-hexaene-7,15-dione
• (10R,11S,12R,14R)-5,10,17-trihydroxy-13-oxahexacyclo[9.8.1.12,6.012,14.016,20.010,21]henicosa-1(20),2(21),3,5,16,18-hexaene-7,15-dione
• CHEMBL3338989
• DTXSID80971688
• SCHEMBL22837288
• CHEBI:202494

• InChIKey： UBVHBTLDPUYTDO-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H14O6/c21-9-4-2-8-7-1-3-10(22)14-12(7)16(18-19(26-18)17(14)24)20(25)6-5-11(23)13(9)15(8)20/h1-4,16,18-19,21-22,25H,5-6H2
• SMILES： C1CC2(C3C4C(O4)C(=O)C5=C(C=CC(=C35)C6=C2C(=C(C=C6)O)C1=O)O)O

Computed Properties

• Exact Mass: 350.07902
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 350.079
• Heavy Atom Count: 26
• Complexity: 692
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 107Ų

Experimental Properties

• LogP: 1.98980
• PSA: 107.36
• Refractive Index: 1.823
• Boiling Point: 701ºC at 760mmHg
• Flash Point: 262.2ºC
• Density: 1.744g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Perylenequinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Perylenequinones Perylenequinones